7-Chloro-3-methyl-1H-quinolin-2-one

• IUPAC Name: 7-chloro-3-methyl-1H-quinolin-2-one
• InChI: InChI=1S/C10H8ClNO/c1-6-4-7-2-3-8(11)5-9(7)12-10(6)13/h2-5H,1H3,(H,12,13)
• InChI Key: VVPVHOYWNBPQJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C(C=C2)Cl)NC1=O
• Molecular Formula: C10H8ClNO
• DSSTOX Substance ID: DTXSID30483807
• Molecular Weight: 193.63 g/mol
• CAS RN: 59412-11-2

Description

7-Chloro-3-methyl-1H-quinolin-2-one is a useful research compound. Its molecular formula is C10H8ClNO and its molecular weight is 193.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of N-(3-chlorophenyl)-2-methyl-3-phenylacrylamide (2.5 g, 9.2 mmol) in chlorobenzene (50 mL) is added AlCl3 (6.2 g, 46 mmol). The solution is heated to 120° C. After 4 hours the solution is poured onto ice. The solution is filtered. The organic layer is washed with 1N HCl, H2O and saturated NaCl. The crude product is purified by column chromatography eluting with 2% MeOH/CH2Cl2. The title compound is obtained as a white solid (1.5 g, 7.74 mmol). 1H NMR (d6-DMSO, 300 MHz) δ11.82 (bs, 1H), 7.73 (s, 1H), 7.52 (m, 1H), 7.21 (m, 2H), 2.08 (s, 3H).

Synthesis routes and methods II

Procedure details

In a 50-ml Erlenmeyer flask made of quartz, 10 ml of (E) ethyl 3-(2-amino-4-chlorophenyl)-2-methyl-2-propenate were dissolved in 10 ml of ethanol; and, while being stirred, the mixture was irradiated with ultraviolet rays at 256 nm for 72 hours. The reaction liquid was concentrated under a reduced pressure, and the resulting crude crystal was recrystallized from ethanol, whereby the aimed compound was obtained.